C.I. Reactive Red 44

Specification

• CAS No.: 12226-21-0
• Molecular Formula: C8H7NO4S
• Molecular Weight: 0

Introduction

Chemical Identity and Properties

Physical Properties

Reactive dyes, including C.I. Reactive Red 44, are characterized by their water solubility, which facilitates their application in aqueous dyeing processes. This property differentiates them from disperse dyes, which have limited water solubility. The water solubility of reactive dyes is attributed to the presence of sulfonic acid groups in their molecular structure.

Applications in Textile Industry

Printing Applications

C.I. Reactive Red 44 has been documented for use in the printing of aramid fibers, as evidenced in patent literature. The patent mentions the application of this dye in creating red print patterns, suggesting its effectiveness in producing vibrant colorations on specific textile substrates.

Fiber Compatibility

The dye shows particular efficacy with cellulosic fibers, including cotton and regenerated cellulose such as rayon. The ability to form strong chemical bonds with these substrates makes C.I. Reactive Red 44 a valuable colorant for applications requiring durability and wash resistance.

Comparative Analysis with Other Red Dyes

Differentiation from Acid Red 44

It is important to note that C.I. Reactive Red 44 differs significantly from Acid Red 44 despite the similarity in naming. Acid Red 44 (CAS: 2766-77-0) belongs to the acid dye class and has different chemical properties. Acid Red 44 has a molecular formula of C₂₀H₁₂N₂Na₂O₇S₂ and a molecular weight of 502.43. Its solubility characteristics (soluble in water and ethanol) and its response to different chemical environments (strong sulfuric acid, hydrochloric acid, sodium hydroxide) distinguish it from reactive dyes.

Comparison with Other Reactive Red Dyes

The reactive red dye family includes numerous members with varying properties. For instance, Reactive Red 120 (CAS: 61951-82-4) is a bis(azo) compound with a significantly more complex molecular structure (C₄₄H₃₀Cl₂N₁₄O₂₀S₆) compared to many other reactive dyes. While both C.I. Reactive Red 44 and Reactive Red 120 belong to the same dye class, their specific applications, fastness properties, and chemical behaviors may differ substantially based on their molecular structures.

Research Findings on Reactive Dyes

Decolorization Studies

Research on reactive dyes has focused significantly on decolorization processes, which are essential for environmental remediation of textile effluents. Studies utilizing Fenton's reagents for the decolorization of azo dyes have demonstrated the importance of optimizing parameters such as pH, hydrogen peroxide concentration, ferrous ion concentration, and temperature. While these studies primarily examined Acid Orange 8 and Acid Red 44, the methodologies developed may be applicable to understanding the degradation mechanisms of C.I. Reactive Red 44 as well.

Adsorption Research

Recent research has explored the use of adsorbents derived from cotton fiber waste for the removal of reactive dyes from aqueous solutions. Although these studies specifically targeted C.I. Reactive Red 141, the findings regarding optimal conditions (pH, temperature, contact time, and initial dye concentration) provide valuable insights that may be relevant to the adsorption behavior of C.I. Reactive Red 44.